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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-3-furaldehyde

CAS No.: 157836-53-8

Cat. No.: B127616

Get Quote

Compound Profile & Hazard Identification
Before initiating any disposal procedure, positive identification and hazard assessment are

critical to selecting the correct waste stream.

Parameter Specification

Chemical Name 5-Methyl-2-phenyl-3-furaldehyde

Synonyms
5-Methyl-2-phenylfuran-3-carbaldehyde; 2-

Phenyl-5-methyl-3-furaldehyde

CAS Number 157836-53-8

Physical State
Solid (often yellow to amber crystalline powder

or low-melting solid)

Molecular Formula C₁₂H₁₀O₂

Solubility
Low water solubility; soluble in organic solvents

(Ethanol, DMSO, DCM)
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GHS Hazard Classification
Based on Safety Data Sheet (SDS) specifications, this compound is classified as a Warning

level hazard.[1]

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation (STOT SE 3).[1]

Critical Safety Note: Furan derivatives can form peroxides upon prolonged exposure to air and

light, although less aggressively than ethers. Ensure the container is free of crystal formation

around the cap before opening.

Disposal Decision Matrix
The following logic flow dictates the appropriate waste stream based on the physical state and

concentration of the material.
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Figure 1: Decision matrix for categorizing 5-Methyl-2-phenyl-3-furaldehyde waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Surplus Stock)
Applicability: Expired chemicals, degraded samples, or excess dry powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container if the cap is intact.[1]

Transfer: Transfer the solid material into the waste container. Do not dissolve it in solvent

solely for the purpose of disposal; this increases waste volume and cost unnecessarily.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Chemical Name: 5-Methyl-2-phenyl-3-furaldehyde.[1][3][4]

Hazards: Check "Toxic" and "Irritant".[1]

Constituents: 100%.[1][5]

Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitrates,

permanganates) until pickup by your Environmental Health & Safety (EHS) vendor.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b127616/docs?utm_src=pdf-body-img#5-methyl-2-phenyl-3-furaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b127616/docs?utm_src=pdf-body#5-methyl-2-phenyl-3-furaldehyde-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://www.benchchem.com/product/b127616/docs?utm_src=pdf-body#5-methyl-2-phenyl-3-furaldehyde-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://www.fishersci.com/store/msds?partNumber=CC49704DA&productDescription=5-METHYL-2-PHENYL-3-FURA+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.ca/shop/products/5-methyl-2-phenyl-3-furaldehyde-97-thermo-scientific/p-3485916
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://pubchem.ncbi.nlm.nih.gov/compound/ly2109761
https://www.fishersci.es/shop/products/5-methyl-2-phenyl-3-furaldehyde-97-thermo-scientific/10032404
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or dissolved samples.

Segregation: Determine the solvent base.[1]

If dissolved in Dichloromethane (DCM) or Chloroform: Dispose in Halogenated Organic

Waste.[1]

If dissolved in Ethanol, Methanol, Ethyl Acetate, or DMSO: Dispose in Non-Halogenated

Organic Waste.

Compatibility: Ensure the waste container does not contain strong acids (Nitric acid) or

strong bases, as furan rings can undergo exothermic polymerization or ring-opening in

extreme pH conditions.[1]

Labeling: List all solvents and the approximate concentration of 5-Methyl-2-phenyl-3-
furaldehyde (<5% is typical for reaction mixes).

Protocol C: Empty Container Management
Applicability: Bottles that appear empty but contain residual dust/film.[1]

Triple Rinse:

Add a small volume of compatible solvent (Acetone or Ethanol) to the bottle.[1]

Cap and shake well to dissolve residue.[1]

Pour the rinsate into the Liquid Organic Waste container.

Repeat this process three times.

Defacing: Cross out the original label or remove it entirely.[1] Mark the bottle as "EMPTY".

Disposal: Place the clean, dry bottle in the glass recycling or general lab trash, depending on

institutional policy.
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Scientific Context & Rationale (E-E-A-T)
Why Incineration?
The furan ring in 5-Methyl-2-phenyl-3-furaldehyde is an aromatic heterocycle.[1] While not

persistent like PFAS, it is toxic to aquatic life and should not be released into water systems.

Mechanism: Incineration at high temperatures (>1000°C) ensures the complete oxidation of

the aromatic ring, converting the carbon and hydrogen into CO₂ and H₂O.[1]

Regulatory Code: While this specific compound is not a P-listed or U-listed RCRA waste, it

falls under the "Ignitable" (D001) characteristic if in a flammable solvent, or general "Toxic"

criteria due to its acute toxicity profile.

Chemical Neutralization (Expert Insight)
Note: This is for informational purposes for advanced chemists. Standard disposal is always

preferred over in-lab treatment.

Aldehydes can be oxidized to their corresponding carboxylic acids, which are generally less

reactive and more water-soluble.[1]

Reaction: Treatment with aqueous Potassium Permanganate (KMnO₄) or Sodium

Hypochlorite (Bleach) will oxidize the aldehyde group (-CHO) to a carboxylic acid (-COOH).

[1]

Risk: The furan ring is electron-rich and sensitive to oxidation.[1] Strong oxidizers may

cleave the ring, potentially generating heat. Therefore, in-lab neutralization is not

recommended unless necessary for spill cleanup.

Emergency Spill Response
Scenario: You have dropped a 5g bottle of solid powder on the floor.

Evacuate & Ventilate: Clear the immediate area.[1] If dust is airborne, allow it to settle for 5-

10 minutes.[1]
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PPE: Wear nitrile gloves, safety goggles, and a lab coat. If dust is visible, use an N95 dust

mask or half-face respirator.[1]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

Cleanup:

Scoop up the material and the paper towels using a dustpan or card.[1]

Place all debris into a clear plastic bag.

Wipe the surface with an ethanol-soaked towel.

Place the bag into the Solid Hazardous Waste container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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